Cas no 565450-43-3 (3-(2-methylpropyl)benzoic acid)

• Product Name: 3-(2-methylpropyl)benzoic acid
• CAS No: 565450-43-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1602449
• PubChem ID: 23588190
• Update Time: 2025-05-20

3-(2-methylpropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-methylpropyl)-
• 3-Isobutyl-benzoic acid
• 3-(2-methylpropyl)benzoic acid
• CS-0223118
• 565450-43-3
• EN300-113982
• DA-19098
• A1-33137
• CKRIXBYUPYKARN-UHFFFAOYSA-N
• AKOS013201386
• SCHEMBL765921
• 3-isobutylbenzoic acid
• Z1171157984
• MFCD09959725

• Inchi： 1S/C11H14O2/c1-8(2)6-9-4-3-5-10(7-9)11(12)13/h3-5,7-8H,6H2,1-2H3,(H,12,13)
• InChI Key： CKRIXBYUPYKARN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CC(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3

Additional information on 3-(2-methylpropyl)benzoic acid

3-(2-methylpropyl)benzoic acid: A Comprehensive Overview

The compound 3-(2-methylpropyl)benzoic acid, also known by its CAS registry number 565450-43-3, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This benzoic acid derivative has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material sciences. In this article, we delve into the structural characteristics, synthesis methods, physical and chemical properties, applications, and recent research findings related to this compound.

3-(2-methylpropyl)benzoic acid is an aromatic carboxylic acid with a substituted methylpropyl group attached to the benzene ring at the meta position. Its molecular formula is C11H16O2, and it has a molecular weight of 188.24 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for various synthetic processes and applications.

The synthesis of 3-(2-methylpropyl)benzoic acid typically involves Friedel-Crafts alkylation or acylation reactions, followed by hydrolysis to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the production of hazardous byproducts. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising areas of application for 3-(2-methylpropyl)benzoic acid is in the pharmaceutical industry. Its structure lends itself well to drug design, particularly in the development of anti-inflammatory agents and antimicrobial compounds. Recent studies have demonstrated its potential as a precursor for bioactive molecules that target specific enzymes involved in inflammatory pathways. Additionally, its ability to form stable esters and amides makes it a valuable intermediate in drug synthesis.

In the field of agrochemicals, 3-(2-methylpropyl)benzoic acid has shown promise as a component in herbicides and fungicides. Its lipophilic nature allows it to penetrate plant tissues effectively, making it a candidate for targeted agricultural applications. Researchers are currently investigating its efficacy against resistant plant pathogens, which could lead to new strategies for crop protection.

The material sciences sector has also taken interest in 3-(2-methylpropyl)benzoic acid, particularly in the development of polymeric materials with enhanced thermal stability and mechanical properties. By incorporating this compound into polymer formulations, scientists aim to create materials suitable for high-temperature applications such as aerospace components and electronic devices.

Recent research has focused on the environmental impact of 3-(2-methylpropyl)benzoic acid and its degradation pathways. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in aquatic environments. This finding is crucial for assessing its environmental safety and guiding sustainable manufacturing practices.

In conclusion, 3-(2-methylpropyl)benzoic acid (CAS No. 565450-43-3) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern scientific research and industrial development.